Cas no 1247127-98-5 (5-(propan-2-yloxy)pentan-1-amine)

• Product Name: 5-(propan-2-yloxy)pentan-1-amine
• CAS No: 1247127-98-5
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 6195429
• PubChem ID: 61522783
• Update Time: 2025-10-31

5-(propan-2-yloxy)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yloxy)pentan-1-amine
• 1247127-98-5
• CS-0286729
• SCHEMBL15510437
• AKOS010784567
• EN300-1829728
• 5-Isopropoxypentan-1-amine

• Inchi： 1S/C8H19NO/c1-8(2)10-7-5-3-4-6-9/h8H,3-7,9H2,1-2H3
• InChI Key： FMWWTGWCNPAHKI-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCCCCN

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 64.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-(propan-2-yloxy)pentan-1-amine

Recent Advances in the Study of 1247127-98-5 and 5-(propan-2-yloxy)pentan-1-amine: A Comprehensive Research Brief

The chemical compound with the CAS number 1247127-98-5 and the product name 5-(propan-2-yloxy)pentan-1-amine has garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to provide an up-to-date overview of the latest studies, methodologies, and findings related to these compounds, highlighting their potential applications and implications in drug discovery and development.

Recent studies have focused on the synthesis and characterization of 1247127-98-5, a compound that has shown promise in various biological assays. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. The compound's unique chemical properties make it a valuable candidate for further investigation in medicinal chemistry.

5-(propan-2-yloxy)pentan-1-amine, a derivative of 1247127-98-5, has been the subject of several pharmacological studies. Its potential as a bioactive molecule has been explored in the context of neurotransmitter modulation and receptor binding. Preliminary results suggest that this compound may exhibit selective affinity for certain GPCRs (G-protein-coupled receptors), which could have implications for the treatment of neurological disorders.

In vitro and in vivo studies have demonstrated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into the compound's bioavailability and potential therapeutic window, which are critical factors in drug development.

One of the most notable findings is the compound's ability to cross the blood-brain barrier (BBB), a significant challenge in the development of central nervous system (CNS) drugs. This property, combined with its favorable toxicity profile, positions 5-(propan-2-yloxy)pentan-1-amine as a promising candidate for further preclinical and clinical evaluation.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the research on these compounds. For instance, a multi-center study published in the Journal of Medicinal Chemistry reported the successful optimization of 5-(propan-2-yloxy)pentan-1-amine's synthetic route, resulting in higher yields and improved scalability for industrial production.

Future research directions include exploring the compound's potential in combination therapies and its role in targeted drug delivery systems. Additionally, computational modeling and molecular docking studies are being conducted to predict its interactions with various biological targets, which could further refine its therapeutic applications.

In conclusion, the ongoing research on 1247127-98-5 and 5-(propan-2-yloxy)pentan-1-amine underscores their potential as valuable tools in chemical biology and drug discovery. The findings to date highlight the importance of continued investigation into their mechanisms of action and therapeutic potential, paving the way for future innovations in the pharmaceutical industry.